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For researchers and professionals in polymer science and drug development, the choice of a

co-catalyst in Ziegler-Natta polymerization is a critical decision point that dictates reaction

kinetics, catalyst efficacy, and the final properties of the polymer. Among the plethora of

organoaluminum compounds, Ethylaluminum Sesquichloride (EASC) and Diethylaluminum

Chloride (DEAC) are two prominent options, each imparting distinct characteristics to the

polymerization process. This guide provides an in-depth, objective comparison of their

performance, grounded in experimental data and mechanistic insights, to empower

researchers in making informed decisions for their specific applications.

Introduction to EASC and DEAC: Chemical Identity
and Role
Ziegler-Natta catalysts, typically comprising a transition metal compound (e.g., titanium

tetrachloride) and an organoaluminum co-catalyst, are foundational to the production of

polyolefins like polyethylene and polypropylene.[1][2][3][4] The organoaluminum component is

not merely an activator; it serves multiple crucial functions: alkylating the transition metal

center, scavenging impurities, and modifying the electronic and steric environment of the active

sites, thereby influencing the polymerization kinetics and polymer microstructure.

Ethylaluminum Sesquichloride (EASC) is an organoaluminum compound often represented

by the formula (C₂H₅)₃Al₂Cl₃.[5] It is structurally a complex or equilibrium mixture of
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Diethylaluminum Chloride ((C₂H₅)₂AlCl) and Ethylaluminum Dichloride ((C₂H₅)AlCl₂).[6] This

inherent duality of containing both mono- and di-chloro species makes its behavior unique.

EASC is a colorless, pyrophoric liquid used as a co-catalyst in the polymerization of olefins and

dienes.[6][7][8]

Diethylaluminum Chloride (DEAC), with the formula (C₂H₅)₂AlCl, is a more defined chemical

entity. Like EASC, it is a key co-catalyst in Ziegler-Natta systems, often used to modulate the

activity and selectivity of titanium-based catalysts.[1][2][9]

The fundamental difference lies in the chlorine-to-aluminum ratio, which dictates the Lewis

acidity and alkylating power of the co-catalyst, profoundly impacting the kinetic landscape of

the polymerization reaction.

Comparative Properties of EASC and DEAC
Property

Ethylaluminum
Sesquichloride (EASC)

Diethylaluminum Chloride
(DEAC)

Formula (C₂H₅)₃Al₂Cl₃ (C₂H₅)₂AlCl

Molar Mass 247.51 g/mol [5][6] 120.57 g/mol

Appearance
Clear, colorless to yellow

liquid[6][7]
Clear, colorless liquid

Key Characteristic
A mixture/complex of

(C₂H₅)₂AlCl and (C₂H₅)AlCl₂[6]
Single chemical compound

Chlorine Content ~42-44 wt%[5] ~29.4 wt%

Lewis Acidity Higher Lower

The Co-Catalyst's Role in Polymerization
Mechanism
The primary role of EASC and DEAC is to activate the transition metal pre-catalyst (e.g., TiCl₄

on a MgCl₂ support). This activation process involves the alkylation of the titanium center and

the formation of a catalytically active site, typically a titanium-carbon bond, which is the locus

for monomer insertion and polymer chain growth.
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The general mechanism can be visualized as follows:
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Catalyst System
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Alkylaluminum (EASC or DEAC)
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Caption: Typical polymerization kinetic rate-time profiles.

Impact on Polymer Properties
The co-catalyst's structure directly influences chain transfer and termination reactions, which

control the polymer's molecular weight (MW), molecular weight distribution (MWD), and

stereoregularity.
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Polymer Property
Impact of
Diethylaluminum
Chloride (DEAC)

Impact of
Ethylaluminum
Sesquichloride
(EASC)

Causality

Molecular Weight

(MW)

Can decrease MW.

Acts as a chain

transfer agent.

Tends to produce

lower MW polymers

compared to fully

alkylated systems.

The Al-Cl bond

facilitates chain

transfer reactions,

terminating a growing

polymer chain and

starting a new one,

thus limiting the

ultimate chain length.

Molecular Weight

Distribution (MWD)

Can broaden or

narrow MWD

depending on the

system. It can create

a more uniform set of

active sites or interact

differently with various

site types.

Often leads to a broad

MWD due to the

heterogeneous nature

of EASC itself (a mix

of species) creating a

wider variety of active

sites with different

propagation/transfer

rates.

The co-catalyst

influences the number

and type of active

sites. A wider variety

of sites leads to a

broader MWD.

Stereoregularity (e.g.,

Isotacticity in PP)

Can increase

isotacticity.

Can influence

stereoregularity, often

used in specific

elastomer synthesis to

control cis/trans

content.

The Lewis acidic co-

catalyst interacts with

internal/external

donors and the

catalyst support,

modifying the steric

environment around

the active site, which

controls how the

monomer approaches

and inserts, thus

dictating

stereochemistry. [9]
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Experimental Protocol: Slurry Polymerization of
Ethylene
This section provides a standardized, step-by-step methodology for a lab-scale slurry

polymerization. This protocol is self-validating, with checkpoints to ensure reaction integrity.

Safety First: EASC and DEAC are pyrophoric and react violently with water and air. [6][7]All

manipulations must be performed under a dry, inert atmosphere (e.g., nitrogen or argon) using

Schlenk line or glovebox techniques.

Reactor Preparation and Setup
Reactor Assembly: Assemble a 1-liter jacketed glass reactor equipped with a mechanical

stirrer, thermocouple, monomer inlet, and injection septa.

Drying and Inerting: Thoroughly dry all glassware in an oven at 120°C overnight. Assemble

the reactor while hot and immediately purge with high-purity nitrogen for at least 2 hours to

remove all traces of air and moisture.

Solvent Addition: Introduce 500 mL of anhydrous, deoxygenated hexane into the reactor via

cannula transfer under a positive nitrogen pressure.

Thermal Equilibration: Set the reactor temperature to 70°C using a circulating bath and allow

the solvent to equilibrate.

Catalyst and Co-catalyst Injection
Co-catalyst Addition: Using a gas-tight syringe, carefully inject the calculated amount of

EASC or DEAC solution (e.g., to achieve a target Al/Ti molar ratio of 150) into the hexane.

Allow it to stir for 15 minutes to scavenge any remaining impurities.

Catalyst Slurry Preparation: In a glovebox, prepare a slurry of a high-activity MgCl₂-

supported TiCl₄ catalyst in a small amount of anhydrous hexane.

Catalyst Injection: Draw the catalyst slurry into a syringe and inject it into the reactor to

initiate the polymerization.
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Polymerization and Termination
Monomer Feed: Immediately begin feeding ethylene gas at a constant pressure (e.g., 5 bar)

into the reactor. Monitor the monomer uptake using a mass flow controller.

Reaction Monitoring: Record the temperature, pressure, and monomer consumption over

time (e.g., for 1 hour). The kinetic profile can be derived from the monomer uptake rate.

Quenching: Stop the ethylene flow. Carefully quench the reaction by injecting 20 mL of

isopropanol or acidified methanol. This will deactivate the catalyst and precipitate the

polymer.

Polymer Recovery and Analysis
Filtration: Filter the polymer slurry to collect the polyethylene powder.

Washing: Wash the polymer repeatedly with methanol and then with acetone to remove

catalyst residues and any soluble oligomers.

Drying: Dry the polymer in a vacuum oven at 60°C to a constant weight.

Characterization: Analyze the polymer for yield (to calculate catalyst activity), molecular

weight and MWD (via Gel Permeation Chromatography), and thermal properties (via

Differential Scanning Calorimetry).
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Caption: Experimental workflow for slurry polymerization of ethylene.
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Conclusion: Selecting the Right Tool for the Job
The choice between EASC and DEAC is not a matter of which is universally "better," but which

is more suitable for a specific kinetic objective and desired polymer outcome.

Choose Diethylaluminum Chloride (DEAC) when you need to modulate a highly active

system (like one based on TEA), control the kinetic profile to prevent runaway reactions, or

fine-tune the stereoselectivity of the catalyst to enhance properties like isotacticity in

polypropylene. Its well-defined structure allows for more predictable modifications to the

catalytic system.

Choose Ethylaluminum Sesquichloride (EASC) for applications that benefit from a

stronger Lewis acid co-catalyst, such as in the polymerization of certain dienes for synthetic

rubber production where specific microstructures are required. [8]Its complex nature can

generate a broader distribution of active sites, which may be leveraged to produce polymers

with a wide MWD if desired.

Ultimately, the optimal selection requires empirical validation. The protocols and mechanistic

insights provided in this guide serve as a foundational framework for researchers to

systematically explore the kinetic landscapes shaped by these two powerful, yet distinct,

organoaluminum co-catalysts.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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